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Compound of Interest

Compound Name: Dehydro Mefloquine-d5

Cat. No.: B587915 Get Quote

Dehydro Mefloquine-d5, a deuterium-labeled analog of a Mefloquine metabolite, serves as a

critical internal standard for analytical and pharmacokinetic studies. Its use in mass

spectrometry and liquid chromatography enables precise quantification of Mefloquine in

biological samples.[1] This technical overview outlines the commercial suppliers of this

compound and summarizes publicly available data.

Identified Commercial Suppliers
A number of specialized chemical suppliers offer Dehydro Mefloquine-d5 for research

purposes. These companies provide reference standards and isotopically labeled compounds

to the scientific community. Key suppliers identified include:

Veeprho: A leading supplier of impurity reference standards, Veeprho offers Dehydro
Mefloquine-d5 and has offices in the USA and the UK.[1]

Xcess Biosciences: This supplier provides the compound for research use only, with stated

purity levels of ≥98%.[2]

Santa Cruz Biotechnology (SCBT): A well-known biochemical supplier, SCBT lists Dehydro
Mefloquine-d5 for proteomics research.[3]

BioOrganics: This company provides the compound with a catalog number and specifies a

purity of >98%.
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Pharmaffiliates: Specializing in pharmaceutical standards and fine chemicals, Pharmaffiliates

offers Dehydro Mefloquine-d5 and provides basic physical and storage information.[4]

LGC Standards: A global supplier of reference materials, LGC lists the compound under its

TRC brand.

Biotech Hub Africa: This supplier lists the product in a 10 mg quantity.[5]

Technical Data Summary
The following table summarizes the quantitative and technical information available from the

suppliers' public data sheets. This information is crucial for experimental planning, including

preparation of stock solutions and analytical method development.

Parameter Value Source(s)

CAS Number 1246819-32-8

Veeprho, Xcess Biosciences,

SCBT, BioOrganics,

Pharmaffiliates[1][2][3][4]

Molecular Formula C₁₇H₅D₅F₆N₂O
SCBT, BioOrganics,

Pharmaffiliates[3][4]

Molecular Weight 377.30 g/mol
Xcess Biosciences, SCBT,

Pharmaffiliates[2][3][4]

Purity ≥98%
Xcess Biosciences,

BioOrganics[2]

Appearance
Solid Powder, Light-Yellow

Solid

Xcess Biosciences,

Pharmaffiliates[2][4]

Storage Condition
Dry, dark at -20°C; 2-8°C

Refrigerator

Xcess Biosciences,

Pharmaffiliates[2][4]

Shipping Condition Ambient Temperature
Xcess Biosciences,

Pharmaffiliates[2][4]

Conceptual Workflow for Research Application
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While detailed experimental protocols and signaling pathways are proprietary and specific to

the research being conducted, a general workflow for the procurement and use of a chemical

standard like Dehydro Mefloquine-d5 can be visualized. This process is fundamental to any

research involving quantitative analysis.
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Procurement Phase

Experimental Phase

Data Analysis Phase

Identify Requirement
(e.g., Internal Standard for Mefloquine Assay)

Search Commercial Suppliers
(e.g., Veeprho, SCBT, Xcess Biosciences)

Select Supplier & Procure
(Based on purity, availability, cost)

Receive & Log Compound
(Verify COA, assign lot number)

Prepare Stock Solution
(Solubilize in appropriate solvent, e.g., DMSO, Methanol)

Develop & Validate Analytical Method
(e.g., LC-MS/MS)

Spike Biological Samples
(Add known concentration of internal standard)

Sample Analysis & Data Acquisition

Quantify Analyte
(Normalize to Internal Standard Signal)

Report Results
(e.g., Pharmacokinetic parameters)
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Caption: General workflow from procurement to application of Dehydro Mefloquine-d5 as an

internal standard.

Disclaimer: The information presented is based on publicly available data from supplier

websites. Researchers should always consult the specific Certificate of Analysis (COA) and

Safety Data Sheet (SDS) provided with the product for the most accurate and lot-specific

information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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